molecular formula C8H10ClNO B1642339 [2-(Aminomethyl)-5-chlorophenyl]methanol

[2-(Aminomethyl)-5-chlorophenyl]methanol

Cat. No. B1642339
M. Wt: 171.62 g/mol
InChI Key: YISNNVIIGCZJFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(Aminomethyl)-5-chlorophenyl]methanol is a useful research compound. Its molecular formula is C8H10ClNO and its molecular weight is 171.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality [2-(Aminomethyl)-5-chlorophenyl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-(Aminomethyl)-5-chlorophenyl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[2-(Aminomethyl)-5-chlorophenyl]methanol

Molecular Formula

C8H10ClNO

Molecular Weight

171.62 g/mol

IUPAC Name

[2-(aminomethyl)-5-chlorophenyl]methanol

InChI

InChI=1S/C8H10ClNO/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,11H,4-5,10H2

InChI Key

YISNNVIIGCZJFE-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1Cl)CO)CN

Canonical SMILES

C1=CC(=C(C=C1Cl)CO)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To LAH (1 M/Et2O, 104.4 ml, 104.4 mmol) in anhydrous THF (300 ml) at 0° C. was added methyl 5-chloro-2-cyanobenzoate (9.28 g, 0.512 mmol) maintaining the temperature below 20° C. After one half hour, quenched at OC with water (3.97 ml), NaOH (1N, 11.9 ml, 11.9 mmol) and water (3.97 ml). A precipitate was filtered out and washed with THF. The filtrate was concentrated in vacuo and was used immediately in the next step.
Name
Quantity
104.4 mL
Type
reactant
Reaction Step One
Quantity
9.28 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
3.97 mL
Type
reactant
Reaction Step Two
Name
Quantity
11.9 mL
Type
reactant
Reaction Step Two
Name
Quantity
3.97 mL
Type
reactant
Reaction Step Two

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